5-(Methoxycarbonyl)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid

• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 5-methoxycarbonyl-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C10H8N2O4/c1-16-10(15)6-3-2-5-7(12-6)4-8(11-5)9(13)14/h2-4,11H,1H3,(H,13,14)
• InChI Key: QLWYFQOVGWVNCK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(C=C1)NC(=C2)C(=O)O

Description

5-(Methoxycarbonyl)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C10H8N2O4 and its molecular weight is 220.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 5-aminopyridine-2-carboxylate (1.2 g, 5.2 mmol) and triphenylphosphine (1.5 g, 5.7 mmol) were initially charged in 10 ml of DMF, and pyruvic acid (1.83 g, 20.8 mmol), palladium(II) acetate (279 mg, 1.2 mmol) and triethylamine (2.6 g, 26 mmol) were added. The reaction mixture was stirred at a temperature of 100° C. for four hours, then cooled, concentrated on a rotary evaporator and taken up in ethyl acetate, water was added and the mixture was shaken. The aqueous phase was concentrated on a rotary evaporator and then triturated with a little cyclohexane. This gave 0.5 g (38% of theory) of 5-(methoxycarbonyl)-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid. HPLC-MS: log P=0.44; mass (m/z): 221.0 (M+H)+; 1HNMR (D6-DMSO): δ 3.89 (s, 3H), 7.20 (s, 1H), 7.90-7.98 (m, 2H), 10 (broad, 1H), 12.24 (s, 1H).